Cas no 156119-66-3 (Adenosine, 2-[(2-aminoethyl)thio]-)

• Product Name: Adenosine, 2-[(2-aminoethyl)thio]-
• CAS No: 156119-66-3
• MF: C₁₂H₁₈N₆O₄S
• MW: 342.374120235443
• CID: 1334775
• Update Time: 2024-08-18

Adenosine, 2-[(2-aminoethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-[(2-aminoethyl)thio]-
• Adenosine, 2-[(2-aminoethyl)thio]- (9CI)

• Inchi： 1S/C12H18N6O4S/c13-1-2-23-12-16-9(14)6-10(17-12)18(4-15-6)11-8(21)7(20)5(3-19)22-11/h4-5,7-8,11,19-21H,1-3,13H2,(H2,14,16,17)/t5-,7-,8-,11-/m1/s1
• InChI Key： RAEXTPFFXQEBNA-IOSLPCCCSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(SCCN)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 342.11124

Experimental Properties

• Density: 1.99±0.1 g/cm3(Predicted)
• Boiling Point: 772.5±70.0 °C(Predicted)
• PSA: 165.56
• pka: 13.08±0.70(Predicted)